Cas no 1354941-47-1 ((E)-1-(2-chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one)

• Product Name: (E)-1-(2-chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one
• CAS No: 1354941-47-1
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD21335131
• CID: 5188993
• Update Time: 2026-03-05

(E)-1-(2-chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(2-chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one

• MDL： MFCD21335131
• Inchi： 1S/C14H11ClO2/c1-10-6-7-11(17-10)8-9-14(16)12-4-2-3-5-13(12)15/h2-9H,1H3/b9-8+
• InChI Key： GWXXPGLUBSHFHP-CMDGGOBGSA-N
• SMILES： C(C1=CC=CC=C1Cl)(=O)/C=C/C1=CC=C(C)O1

Additional information on (E)-1-(2-chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one

Comprehensive Overview of (E)-1-(2-chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one (CAS No. 1354941-47-1)

The compound (E)-1-(2-chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one, identified by its CAS No. 1354941-47-1, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This chalcone derivative is characterized by its unique structural features, including a 2-chlorophenyl group and a 5-methylfuran-2-yl moiety, which contribute to its diverse applications. Researchers are increasingly exploring its potential in drug discovery, particularly due to its bioactive properties and pharmacological relevance.

One of the most intriguing aspects of CAS No. 1354941-47-1 is its role in the development of novel therapeutic agents. Recent studies have highlighted its potential as a scaffold for anticancer compounds, owing to its ability to modulate key cellular pathways. The (E)-configuration of the double bond in this molecule is critical for its biological activity, making it a subject of intense research in structure-activity relationship (SAR) studies. Additionally, its furan ring and chlorophenyl group enhance its stability and binding affinity, which are essential for targeted drug design.

In the realm of materials science, (E)-1-(2-chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one has shown promise as a building block for organic semiconductors. Its conjugated system and electron-rich furan ring make it suitable for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the growing demand for sustainable materials in the tech industry, a topic that resonates with current environmental concerns.

The synthesis of CAS No. 1354941-47-1 typically involves Claisen-Schmidt condensation, a well-established method for producing chalcone derivatives. Researchers have optimized this process to achieve high yields and purity, which is crucial for its application in high-throughput screening and commercial production. The compound's solubility in common organic solvents further facilitates its use in various laboratory settings.

From a market perspective, the demand for (E)-1-(2-chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one is driven by its versatility and potential in biomedical research. Companies specializing in custom synthesis and pharmaceutical intermediates are increasingly offering this compound to meet the needs of academic and industrial researchers. Its patent landscape is also evolving, with several applications pending approval for its use in innovative therapies.

In conclusion, CAS No. 1354941-47-1 represents a fascinating intersection of chemistry and biotechnology. Its multifunctional properties and broad applicability make it a valuable asset in both scientific research and industrial applications. As advancements in computational chemistry and molecular modeling continue to accelerate, the potential of this compound is expected to expand even further, solidifying its place in the future of science.